BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Data Sheet: Molecular Weight of 2-
(Aminomethyl)-4-bromonaphthalene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-(Aminomethyl)-4-
Compound Name:
bromonaphthalene

cat. No.: B3228087

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed calculation of the molecular weight of the chemical
compound 2-(Aminomethyl)-4-bromonaphthalene. The determination is based on its
molecular formula, derived from its chemical structure, and the standard atomic weights of its
constituent elements as recognized by the International Union of Pure and Applied Chemistry
(IUPAC). All quantitative data is presented in a clear, tabular format for ease of reference.

Chemical Identity and Formula

2-(Aminomethyl)-4-bromonaphthalene is a substituted naphthalene derivative. Its structure
consists of a naphthalene ring system substituted with a bromomethyl group at the second
position and a bromine atom at the fourth position.

e Naphthalene Core: CioHs
o Substitution at C4: A bromine (Br) atom replaces a hydrogen (H) atom.
e Substitution at C2: An aminomethyl group (-CHz2NH2) replaces a hydrogen (H) atom.

Based on this structure, the molecular formula is determined to be C11H10BrN.

Calculation Methodology
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The molecular weight (MW) is a fundamental physical property calculated by summing the
atomic weights of all atoms present in the molecular formula. The standard atomic weights
provided by the Commission on Isotopic Abundances and Atomic Weights (CIAAW) are utilized
for this calculation.

The formula for molecular weight calculation is: MW = Z (Number of atoms of element * Atomic
weight of element)

The logical workflow for this calculation is illustrated in the diagram below.
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Compound:
2-(Aminomethyl)-4-bromonaphthalene

!

Determine Molecular Formula:
C11H10BrN

!

Identify Constituent Elements:
Carbon (C), Hydrogen (H)
Bromine (Br), Nitrogen (N)

Y

Obtain Standard Atomic Weights (amu):
C: 12.011, H: 1.008
Br: 79.904, N: 14.007

Calculate Total Mass:
MW = (11C) + (10H) + (1Br) + (1N)

Final Molecular Weight:
236.112 g/mol

Click to download full resolution via product page

Diagram 1: Workflow for Molecular Weight Calculation.

Quantitative Data Summary

The molecular weight is calculated using the atomic weights of carbon, hydrogen, bromine, and
nitrogen. The contribution of each element to the total molecular weight is summarized in the
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table below.
Standard Total Mass
Element Symbol Atom Count Atomic Weight Contribution (
(g/mol) g/mol)
Carbon C 11 12.011[1][2] 132.121
Hydrogen H 10 1.008[3][4] 10.080
Bromine Br 1 79.904[5][6] 79.904
Nitrogen N 1 14.007[7][8] 14.007
Total 23 236.112
Conclusion

Based on the standard atomic weights and the molecular formula C11H10BrN, the calculated
molecular weight of 2-(Aminomethyl)-4-bromonaphthalene is 236.112 g/mol .

Disclaimer: The molecular weight provided is a calculated, theoretical value. It does not require
an experimental protocol for its determination. The standard atomic weights used are subject to
revision by IUPAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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